Cas no 1333-71-7 (D-Glucitol, tri-(9Z)-9-octadecenoate)

• Product Name: D-Glucitol, tri-(9Z)-9-octadecenoate
• CAS No: 1333-71-7
• MF: C₆₀H₁₁₀O₉
• MW: 975.51002073288
• CID: 174032
• PubChem ID: 6436310
• Update Time: 2025-04-19

D-Glucitol, tri-(9Z)-9-octadecenoate Chemical and Physical Properties

Names and Identifiers

• D-Glucitol, tri-(9Z)-9-octadecenoate
• [(2S,3R,4S,5R)-2,3,4-trihydroxy-5,6-bis[[(Z)-octadec-9-enoyl]oxy]hexyl] (Z)-octadec-9-enoate
• D-glucitol trioleate
• 1,2,3-tri-O--(9Z)-octadec-9-enoyl-D-glucitol
• 1,5,6-tri-O--(9Z)-octadec-9-enoyl-D-glucitol
• Span 8s
• Sorbitol trioleate
• tris-9-octadecenoate, (Z,Z,Z)-D-Glucitol
• EINECS 215-603-6
• 1333-71-7

• Inchi： 1S/C60H110O9/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-56(62)67-52-54(61)59(65)60(66)55(69-58(64)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)53-68-57(63)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h25-30,54-55,59-61,65-66H,4-24,31-53H2,1-3H3/b28-25-,29-26-,30-27-/t54-,55+,59+,60+/m0/s1
• InChI Key： AYVAETAZELCLHP-ADSICKODSA-N
• SMILES： O(C(CCCCCCC/C=C\CCCCCCCC)=O)[C@H](COC(CCCCCCC/C=C\CCCCCCCC)=O)[C@H]([C@@H]([C@H](COC(CCCCCCC/C=C\CCCCCCCC)=O)O)O)O

Computed Properties

• Exact Mass: 974.8154
• Monoisotopic Mass: 974.814985
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 69
• Rotatable Bond Count: 56
• Complexity: 1210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 140
• XLogP3: 20.5

Experimental Properties

• Density: 0.971
• Boiling Point: 915.2°Cat760mmHg
• Flash Point: 231°C
• Refractive Index: 1.489
• PSA: 139.59